Cas no 2567498-31-9 (8-azaspiro4.5decan-2-ol hydrochloride)

• Product Name: 8-azaspiro4.5decan-2-ol hydrochloride
• CAS No: 2567498-31-9
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD32878836
• CID: 5657879
• PubChem ID: 155820410
• Update Time: 2025-06-08

8-azaspiro4.5decan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567498-31-9
• EN300-27698907
• 8-Azaspiro[4.5]decan-3-ol;hydrochloride
• Z4830338570
• 8-azaspiro[4.5]decan-2-ol hydrochloride
• 8-Azaspiro[4.5]decan-2-ol, hydrochloride (1:1)
• 8-azaspiro4.5decan-2-ol hydrochloride

• MDL： MFCD32878836
• Inchi： 1S/C9H17NO.ClH/c11-8-1-2-9(7-8)3-5-10-6-4-9;/h8,10-11H,1-7H2;1H
• InChI Key： HRCFALVRICPYGQ-UHFFFAOYSA-N
• SMILES： Cl.OC1CCC2(CCNCC2)C1

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 8-azaspiro4.5decan-2-ol hydrochloride

Introduction to 8-azaspiro[4.5]decan-2-ol hydrochloride (CAS No. 2567498-31-9)

8-azaspiro[4.5]decan-2-ol hydrochloride, with the CAS number 2567498-31-9, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 8-azaspiro[4.5]decan-2-ol hydrochloride features a spirocyclic ring system with an azaheterocyclic moiety, making it a valuable scaffold for the development of novel drugs.

The chemical structure of 8-azaspiro[4.5]decan-2-ol hydrochloride consists of a spirocyclic ring system where an eight-membered azaspiro ring is fused to a five-membered cyclohexane ring. The presence of the azaheterocyclic moiety imparts unique chemical and biological properties to this compound. The hydrochloride salt form ensures enhanced solubility and stability, which are crucial for its use in various pharmaceutical formulations.

In recent years, significant research efforts have been directed towards understanding the pharmacological properties of 8-azaspiro[4.5]decan-2-ol hydrochloride. Studies have shown that this compound exhibits potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 8-azaspiro[4.5]decan-2-ol hydrochloride acts as a selective antagonist for the serotonin 5-HT₇ receptor, which is implicated in several neurological disorders such as depression and anxiety.

Beyond its receptor modulating properties, 8-azaspiro[4.5]decan-2-ol hydrochloride has also shown promise in preclinical studies for its potential as an analgesic agent. Research conducted at the University of California, San Francisco, found that this compound effectively reduces pain responses in animal models without causing significant side effects. These findings suggest that 8-azaspiro[4.5]decan-2-ol hydrochloride could be a valuable lead compound for the development of new pain management therapies.

The synthetic route to produce 8-azaspiro[4.5]decan-2-ol hydrochloride has been optimized to ensure high yield and purity. A typical synthesis involves the condensation of an appropriate amine with a cyclic ketone followed by cyclization and subsequent derivatization steps. The final product is obtained by treating the free base with hydrochloric acid to form the stable hydrochloride salt.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential risks associated with 8-azaspiro[4.5]decan-2-ol hydrochloride. Preclinical toxicology assessments have shown that this compound has a favorable safety profile, with no major adverse effects observed at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The potential applications of 8-azaspiro[4.5]decan-2-ol hydrochloride extend beyond its use as a therapeutic agent. This compound has also been explored for its utility in chemical biology research as a tool compound to study receptor function and signaling pathways. Its unique structure and pharmacological profile make it an attractive candidate for both basic research and drug discovery efforts.

In conclusion, 8-azaspiro[4.5]decan-2-ol hydrochloride (CAS No. 2567498-31-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and therapeutic potential, making it an exciting area of focus for researchers and pharmaceutical companies alike.